Cas no 2228378-02-5 (tert-butyl 4-(5-amino-5-methylhexyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(5-amino-5-methylhexyl)piperazine-1-carboxylate
• CAS No: 2228378-02-5
• MF: C₁₆H₃₃N₃O₂
• MW: 299.452124357224
• CID: 6082779
• PubChem ID: 165671788
• Update Time: 2025-10-28

tert-butyl 4-(5-amino-5-methylhexyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(5-amino-5-methylhexyl)piperazine-1-carboxylate
• EN300-1884955
• 2228378-02-5

• Inchi： 1S/C16H33N3O2/c1-15(2,3)21-14(20)19-12-10-18(11-13-19)9-7-6-8-16(4,5)17/h6-13,17H2,1-5H3
• InChI Key： YWJZEACQUJXTPF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC1)CCCCC(C)(C)N)=O

Computed Properties

• Exact Mass: 299.25727730g/mol
• Monoisotopic Mass: 299.25727730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.8Ų

Additional information on tert-butyl 4-(5-amino-5-methylhexyl)piperazine-1-carboxylate

tert-butyl 4-(5-amino-5-methylhexyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2228378-02-5, commonly referred to as tert-butyl 4-(5-amino-5-methylhexyl)piperazine-1-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperazine ring with a tert-butyl group and an amino-containing side chain. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of piperazine derivatives in the development of bioactive compounds. Piperazine, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The addition of the tert-butyl group in this compound enhances its lipophilicity, potentially improving its bioavailability when used in pharmaceutical applications.

The synthesis of tert-butyl 4-(5-amino-5-methylhexyl)piperazine-1-carboxylate involves a multi-step process that typically begins with the preparation of the piperazine core. Researchers have explored various methods to optimize the synthesis, including the use of microwave-assisted reactions and catalytic systems to improve yield and purity. These advancements have been documented in recent publications, emphasizing the need for efficient and scalable synthetic routes for complex molecules.

In terms of applications, this compound has shown promise in the field of drug discovery. Its structure suggests potential activity as a kinase inhibitor or a modulator of ion channels, both of which are critical targets in the treatment of various diseases, including cancer and neurological disorders. Preclinical studies have demonstrated that tert-butyl 4-(5-amino-5-methylhexyl)piperazine-1-carboxylate exhibits selective binding to certain protein targets, making it a valuable lead compound for further optimization.

Moreover, the presence of an amino group in the side chain introduces additional functional versatility. This group can undergo various post-synthesis modifications, such as alkylation or acylation, allowing researchers to explore a wide range of chemical space. Such modifications can potentially enhance the compound's pharmacokinetic properties or tailor its activity towards specific biological pathways.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of this compound. Molecular docking studies have provided insights into its binding modes with target proteins, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational tools complement experimental studies, enabling a more comprehensive understanding of the compound's behavior in different environments.

In conclusion, tert-butyl 4-(5-amino-5-methylhexyl)piperazine-1-carboxylate represents an intriguing molecule with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advancements in synthesis and computational methods, positions it as a valuable asset in the development of novel therapeutic agents. As research continues to unfold, this compound is likely to contribute further to our understanding of complex molecular systems and their interactions within biological systems.